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Compound of Interest

Compound Name: NPD2639

CAS No.: 859130-76-0

Cat. No.: B1680000

Get Quote

Abstract & Scientific Context
NPD2639 (BR-1) is a specific beta-carboline derivative identified as a "biomediator" that

induces the production of Reveromycin A (RM-A) and other secondary metabolites in

Streptomyces species (e.g., Streptomyces sp.[1][2][3][4] SN-593) via the LuxR-family regulator

RevU.[1][2][3][4] Unlike general stressors, NPD2639 acts as a specific chemical signal, often

effective at low micromolar concentrations (0.35 µM – 35 µM).[1]

Proper solubilization in Dimethyl Sulfoxide (DMSO) is critical.[1] Inconsistent stock preparation

can lead to micro-precipitation upon addition to aqueous culture media, resulting in variable

induction efficiency and "false negative" biological data.[1] This protocol ensures a stable,

homogeneous 10 mM stock solution suitable for high-throughput screening or fermentation

optimization.[1]
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Property Description

Chemical Name Beta-carboline derivative (BR-1)

CAS No. 859130-76-0

Appearance Typically a pale yellow to orange solid/powder

Solubility (DMSO)
Soluble (>10 mM).[1] Recommended stock

concentration: 10 mM.[1]

Solubility (Water)
Poor.[1] Precipitation occurs rapidly if added

directly to water without pre-dilution.[1]

Molecular Weight (MW)
Refer to specific vial CoA. (Typical β-carboline

derivatives range 200–400 g/mol ).[1]

Materials & Equipment
Compound: NPD2639 (Solid).[1]

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, cell-culture grade.[1]

Note: Avoid "wet" DMSO; hygroscopic water absorption decreases solubility and stability.

[1]

Vials: Amber glass vials (borosilicate) with Teflon-lined caps.

Why: Protects from light; DMSO can leach impurities from standard plastics.[1]

Gas: Nitrogen or Argon (optional, for headspace purging).[1]

Protocol: Preparation of 10 mM Stock Solution
Step 1: Calculations
Before opening the vial, calculate the required volume of DMSO.[1] Do not rely on the mass

printed on the label; always weigh the solid if possible, or solvate the entire vial if the amount is

minute (<1 mg).[1]

Formula:
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Example Calculation:

Mass = 1.0 mg[1]

MW = 350.0 g/mol (Hypothetical - check CoA)[1]

Target Conc. = 10 mM[1]

[1]

Step 2: Dissolution
Equilibrate the NPD2639 vial to room temperature before opening to prevent water

condensation.[1]

Add the calculated volume of Anhydrous DMSO directly to the vial.[1]

Vortex vigorously for 30–60 seconds.

Visual Inspection: Hold the vial against a light source. The solution must be perfectly clear. If

particulates remain, sonicate in a water bath for 5 minutes at room temperature.[1]

Critical Check: If the solution appears cloudy or "oily," add more DMSO to halve the

concentration (e.g., to 5 mM) and recalculate downstream dilutions.

Step 3: Aliquoting & Storage
Divide the stock into small aliquots (e.g., 20–50 µL) in amber glass vials or high-quality

polypropylene PCR tubes.

Reasoning: Prevents repeated freeze-thaw cycles, which can induce crystal formation and

degradation.[1]

Storage: Store at -20°C (stable for >6 months) or -80°C (long term).

Protect from light.[1]
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The following diagram illustrates the critical path from stock preparation to biological induction,

highlighting the "DMSO Shock" avoidance strategy.
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Figure 1: Workflow for solubilizing NPD2639 and introducing it to bacterial culture. Direct

addition of high-concentration DMSO stock can cause local precipitation; intermediate dilution

is recommended.[1]

Application Guidelines
Final Concentration: The effective range for Reveromycin induction is typically 0.35 µM to 35

µM.[1]

DMSO Tolerance:Streptomyces species generally tolerate up to 1–2% DMSO, but it is best

practice to keep the final DMSO concentration ≤ 0.5% (v/v) to avoid solvent toxicity masking

the biomediator effect.[1]

Control: Always run a "Vehicle Control" (DMSO only) to ensure the solvent alone does not

trigger stress-response pathways.[1]

Troubleshooting
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Issue Possible Cause Solution

Precipitate in Stock

Compound concentration too

high or DMSO is "wet"

(absorbed water).[1]

Sonicate at 30°C. If persistent,

dilute to 5 mM with fresh

anhydrous DMSO.

Precipitate in Media

"DMSO Shock" – Rapid

addition of hydrophobic stock

to aqueous media.[1]

Pre-dilute the stock 1:10 in

media immediately before

adding to the main culture, or

add dropwise while stirring.

No Biological Effect
Compound degradation or

incorrect dosing.[1]

Verify stock concentration by

UV/HPLC.[1] Ensure storage

at -20°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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